1-(2,4-dichlorobenzyl)-2-(ethylsulfonyl)-1H-benzo[d]imidazole

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-2-ethylsulfonylbenzimidazole
• InChI: InChI=1S/C16H14Cl2N2O2S/c1-2-23(21,22)16-19-14-5-3-4-6-15(14)20(16)10-11-7-8-12(17)9-13(11)18/h3-9H,2,10H2,1H3
• InChI Key: MTRJYGLYBRPJNY-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NC2=CC=CC=C2N1CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H14Cl2N2O2S
• Molecular Weight: 369.3 g/mol

Description

1-(2,4-dichlorobenzyl)-2-(ethylsulfonyl)-1H-benzo[d]imidazole, also known as DBEI, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. DBEI is a benzimidazole derivative that has been synthesized using various methods and has shown promising results in scientific research.

Scientific Research Applications

Catalytic Applications

Benzimidazole derivatives are frequently explored for their catalytic properties. For example, ionic liquids containing imidazolium groups have been developed as efficient catalysts for the synthesis of tetrasubstituted imidazoles, showcasing the versatility of imidazole-based compounds in facilitating chemical reactions under environmentally friendly conditions (Zolfigol et al., 2013). This illustrates the potential of benzimidazole derivatives in contributing to green chemistry by acting as catalysts in organic synthesis.

Materials Science

In materials science, benzimidazole derivatives are utilized in the development of membranes for fuel cells. A study on imidazolium polysulfone membranes doped with phosphoric acid for high-temperature proton exchange membrane fuel cells highlights the role of imidazolium-based compounds in enhancing the performance of fuel cells, offering insights into energy conversion and storage technologies (Yang et al., 2012).

Organic Synthesis

Benzimidazoles are key intermediates in organic synthesis, including the synthesis of pharmaceuticals and agrochemicals. The development of novel synthetic methodologies for benzimidazole derivatives enables the efficient synthesis of compounds with potential biological activities. For instance, the use of ionic liquids as catalysts for the synthesis of benzimidazole derivatives at room temperature represents an advance in synthetic organic chemistry, providing a pathway to synthesize these compounds more efficiently and sustainably (Khazaei et al., 2011).

Antioxidant Capacity

Benzimidazole derivatives have also been investigated for their antioxidant properties. The study of reaction pathways in the ABTS/PP decolorization assay of antioxidant capacity, although not directly involving benzimidazoles, exemplifies the type of research conducted to understand the antioxidant potential of various compounds (Ilyasov et al., 2020).